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Compound of Interest

4-(Chloromethyl)-2-methoxy-1-
Compound Name:
nitrobenzene

CAS No.: 68837-96-7

Cat. No.: B3056081

Get Quote

Executive Summary

4-(Chloromethyl)-2-nitroanisole (CAS: 6378-19-4) is a bifunctional electrophile widely utilized in
medicinal chemistry as a 3-nitro-4-methoxybenzyl donor.[1] Its chemical value stems from the
"push-pull" electronic environment created by the electron-donating methoxy group and the
electron-withdrawing nitro group, which modulates the reactivity of the benzylic chloride.[1] This
guide details the compound's physicochemical properties, industrial synthesis via radical
halogenation, and its divergent reactivity profile in nucleophilic substitutions (

) and reductive transformations.
Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]

The compound is characterized by a benzene ring substituted with a methoxy group, a nitro
group, and a chloromethyl moiety. The benzylic chloride is the primary site of reactivity.
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Table 1: Physicochemical Data Profile

Property Data Note
4-(Chloromethyl)-1-methoxy-2-

IUPAC Name )
nitrobenzene

CAS Number 6378-19-4

Molecular Formula

Molecular Weight 201.61 g/mol
Light yellow to brown Darkens upon
Appearance , _ o
crystalline solid oxidation/exposure
Melting Point 51-53 °C Low-melting solid
Boiling Point ~335 °C (Predicted) Decomposes at high temp
B Soluble in DCM, EtOAc, THF, ] ]
Solubility Sparingly soluble in water
DMSO
Reactivity Class Alkylating Agent / Lachrymator ~ Handle with fume hood

Structural Analysis & Electronic Effects[1]

The reactivity of 4-(Chloromethyl)-2-nitroanisole is governed by the interplay of three functional
groups:

e Chloromethyl Group (
): This is a highly reactive electrophilic center.[1] The benzylic position is activated for
reactions because the adjacent

-system stabilizes the transition state.

 Nitro Group (

): Located meta to the chloromethyl group and ortho to the methoxy group.[1] It exerts a
strong electron-withdrawing inductive (-1) and mesomeric (-M) effect.[1] While it deactivates
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the aromatic ring towards electrophilic substitution, it activates the benzylic position for
nucleophilic attack by increasing the electrophilicity of the benzylic carbon.

o Methoxy Group (

): An electron-donating group (+M) that increases electron density in the ring, counteracting
the nitro group's deactivation to some extent, but primarily serving as a handle for further
diversification (e.g., demethylation to a phenol).

Causality in Reactivity: The meta-nitro positioning relative to the benzylic chloride prevents
direct resonance conjugation with the benzylic carbocation character in

pathways, thereby favoring

mechanisms with strong nucleophiles.

Synthesis & Manufacturing

The most robust synthetic route avoids the carcinogenic "chloromethylation” (Blanc reaction) of
2-nitroanisole.[1] Instead, the industry standard involves radical side-chain chlorination of 4-
methyl-2-nitroanisole.[1]

Synthetic Pathway Diagram

The following diagram illustrates the radical halogenation pathway and subsequent divergent
transformations.

4-Methyl-2-nitroanisole

(Precursor) Initiation/H-Abstraction

Radical Ir

jmmmmm e
i [@hIh EVTIY | 4-(Chioromethyl)-2-nitroanisole Over-chlorination !
_________________
........... P (Benzylic Radical) = (Target) ->: Dichloromethyl impurity
- - e ————————
(Radical Initiator)

Click to download full resolution via product page

Caption: Figure 1. Radical synthesis pathway via Wohl-Ziegler bromination analog using N-
chlorosuccinimide (NCS) or sulfuryl chloride.[1]
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Detailed Synthesis Protocol (Radical Chlorination)

Objective: Selective chlorination of the benzylic methyl group.

» Reagents: 4-Methyl-2-nitroanisole (1.0 eq), N-Chlorosuccinimide (NCS, 1.1 eq), Benzoyl
Peroxide or AIBN (0.05 eq).[1]

e Solvent: Carbon Tetrachloride (

) or Trifluoromethylbenzene (modern green alternative).[1]

e Procedure:

o Dissolve starting material in solvent under inert atmosphere (

).[1]

o Add NCS and radical initiator.[1]

o Heat to reflux (approx. 80°C) for 4—6 hours. Monitor via TLC (Hexane/EtOAc 8:2) for
disappearance of starting material.

o Critical Step: Stop reaction before significant formation of the dichloromethyl byproduct

occurs.
o Workup: Cool, filter off succinimide byproduct. Wash filtrate with water and brine.[1] Dry over

and concentrate.

 Purification: Recrystallization from heptane/ethanol is preferred over distillation due to
thermal instability.[1]

Reactivity Profile & Experimental Protocols

The core utility of this molecule is as an alkylating agent. The benzylic chloride is a "soft"
electrophile, reacting readily with amines, thiols, and phenoxides.

Nucleophilic Substitution ()
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The reaction with secondary amines is a standard method for generating library compounds in
drug discovery.

Validated Protocol: Synthesis of 4-(4-Methoxy-3-
nitrobenzyl)morpholine

Rationale: This protocol demonstrates the high reactivity of the benzylic chloride towards
secondary amines without requiring harsh conditions.[1]

Materials:

4-(Chloromethyl)-2-nitroanisole (1.0 mmol)[1]

Morpholine (1.2 mmol)

(2.0 mmol) or

(2.5 mmol)

Acetonitrile (ACN) or DMF (5 mL)

Step-by-Step Methodology:

Preparation: In a 20 mL vial equipped with a magnetic stir bar, suspend 4-(Chloromethyl)-2-
nitroanisole (201 mg) and

(276 mg) in dry ACN (5 mL).

e Addition: Add Morpholine (105 pL) dropwise at room temperature. An exotherm may be
observed.[1]

e Reaction: Stir at 60°C for 2 hours.

o Checkpoint: TLC should show complete conversion of the non-polar chloride to a polar
baseline spot (amine).

o Workup: Dilute with EtOAc (20 mL) and wash with water (2 x 10 mL) to remove salts and
excess amine.
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« |solation: Dry organic phase (

), filter, and concentrate. The product usually precipitates as a yellow solid or oil, which can
be converted to the HCI salt for stability.

Divergent Chemical Pathways

The following diagram maps the potential transformations available to this scaffold.

4-(Chloromethyl)-2-nitroanisole

+ HNR2 / Base / + R-OH / NaH \ Fe/HCl or H2/Pd BBr3/-78°C

Amine Alkylation (SN2) Ether Synthesis (Williamson) Nitro Reduction Demethylation

Caution: Benzylic reduction ris&

Benzylamines
(Drug Intermediates)

Aniline Derivative
(Potential Polymerization)

Benzyl Ethers

4-(Chloromethyl)-2-nitrophenol

Click to download full resolution via product page
Caption: Figure 2. Divergent reactivity map showing

displacements and functional group interconversions.

Safety & Handling (MSDS Summary)

Hazard Classification:

» Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).[1]
o Sensitization: Skin sensitizer.[1]

o Lachrymator: Irritating to eyes and respiratory tract.[1]

Handling Protocols:
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» Engineering Controls: Always handle in a functioning chemical fume hood. The compound
can release HCI gas upon hydrolysis.

o PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.

o Spill Management: Quench spills with dilute aqueous ammonia or sodium bicarbonate to
neutralize the alkylating potential before disposal.[1]

o Storage: Store under inert gas (
) at 2—8°C. Moisture sensitive (hydrolyzes to the benzyl alcohol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3056081?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3056081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

